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Compound of Interest

Compound Name: Myrcenol sulfone

Cat. No.: B074774 Get Quote

Introduction

Myrcenol sulfone (CAS No. 1135-22-4) is an organosulfur compound derived from myrcene, a

naturally occurring terpene found in various essential oils. While mentioned in technical

literature as possessing a "pleasant scent profile" and having applications in the fragrance

industry, detailed public information regarding its direct use as a fragrance ingredient is notably

scarce.[1] The predominant role of Myrcenol sulfone, as evidenced by available chemical and

patent literature, is as a key intermediate in the synthesis of Myrcenol, a widely used fragrance

chemical with a fresh, floral, and citrusy aroma.[2]

This document aims to provide a comprehensive overview of the known applications of

Myrcenol sulfone, focusing on its synthesis and its relationship to the fragrant molecule

Myrcenol. Due to the limited data on Myrcenol sulfone as a standalone fragrance component,

this report will also provide detailed application notes and protocols for Myrcenol, the primary

product derived from the sulfone intermediate.

Myrcenol Sulfone: Physicochemical Properties
A summary of the available physicochemical data for Myrcenol sulfone is presented below.
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Property Value Reference

CAS Number 1135-22-4 [1]

Molecular Formula C10H18O3S [1]

Molecular Weight 218.32 g/mol [1]

Physical State
Typically found as a liquid at

room temperature
[1]

Boiling Point Approximately 200 °C [1]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether), less

soluble in water

[1]

Stability

Generally stable under normal

conditions but sensitive to

strong oxidizing agents

[1]

Synthesis of Myrcenol via Myrcenol Sulfone
Intermediate
The primary documented application of Myrcenol sulfone in the fragrance industry is as a

transient intermediate in a multi-step synthesis process to produce Myrcenol from Myrcene.

This synthetic route is advantageous as it allows for the selective hydration of a double bond in

the Myrcene molecule that would otherwise be difficult to achieve directly.

The synthesis pathway can be summarized as follows:

Sulfonation of Myrcene: Myrcene reacts with sulfur dioxide (SO2) in a Diels-Alder reaction to

form a cyclic sulfone, often referred to as Myrcene sulfone.[2]

Hydration: The Myrcene sulfone is then hydrated, typically using an acid catalyst, to

introduce a hydroxyl group. This step forms Myrcenol sulfone.[1]

Retro-Diels-Alder Reaction: The resulting tertiary alcohol, Myrcenol sulfone, is heated. This

induces a retro-Diels-Alder reaction, eliminating sulfur dioxide and regenerating the diene
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system to yield the desired product, Myrcenol.[2]
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Synthesis of Myrcenol from Myrcene via a Myrcenol sulfone intermediate.

Application Notes for Myrcenol in the Fragrance
Industry
As the primary product derived from Myrcenol sulfone in a key synthetic route, Myrcenol is a

well-established and versatile fragrance ingredient. The following section provides detailed

application notes for its use in fragrance compositions.

Olfactory Profile of Myrcenol
Myrcenol is highly valued for its complex and fresh aroma profile. Its scent is predominantly

characterized by the following notes:

Floral: A distinct lavender and floral character.[3]

Citrus: Bright and fresh citrus notes, often described as lime-like.[3]

Fresh: A general clean and uplifting quality.
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This combination of notes makes Myrcenol a versatile ingredient that can be used to add

freshness and a floral lift to a wide variety of fragrance types.

Applications in Fragrance Compositions
Myrcenol is utilized across various fragrance applications, from fine fragrances to personal care

and household products. Its stability and performance characteristics make it a reliable choice

for perfumers.

Application Performance
Recommended Use Level
in Fragrance Concentrate

Fine Fragrance Very Good Up to 20%

Soaps & Shampoos Good -

Powder Detergent Good -

Fabric Conditioner Excellent -

Data sourced from IFF (International Flavors & Fragrances Inc.).[3]

Experimental Protocols: Olfactory Evaluation of
Myrcenol
The olfactory properties of fragrance ingredients like Myrcenol are assessed through

standardized sensory evaluation protocols.

Objective: To determine the olfactory profile and intensity of a Myrcenol sample.

Materials:

Myrcenol sample (e.g., Myrcenol Super from IFF)

Ethanol (perfumer's grade, odorless)

Glass beakers and stirring rods

Pipettes
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Smelling strips (blotters)

Odor-free evaluation room

Protocol:

Preparation of Dilutions: Prepare a series of dilutions of Myrcenol in ethanol. A common

starting point is a 10% dilution, with further dilutions to 5% and 1% to evaluate the scent at

different intensities.

Dipping Smelling Strips: Dip a fresh smelling strip into each dilution, ensuring the strip is

submerged to about 1 cm.

Initial Evaluation (Top Note): Immediately after dipping, wave the smelling strip a few inches

from the nose and evaluate the initial "top note" of the fragrance. Record the perceived scent

characteristics.

Evaporation and Evaluation (Heart and Base Notes): Place the smelling strips in a holder

and allow them to evaporate. Evaluate the scent at regular intervals (e.g., 10 minutes, 30

minutes, 1 hour, 4 hours, 24 hours) to assess the evolution of the fragrance profile (the

"heart" and "base" notes) and its substantivity (how long the scent lasts).

Descriptive Analysis: Use a standardized fragrance vocabulary to describe the perceived

odors at each stage. For Myrcenol, descriptors would likely include "fresh," "floral,"

"lavender," "citrus," and "lime."
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Workflow for the olfactory evaluation of a fragrance ingredient.

Stability and Performance
Myrcenol demonstrates good stability in a variety of product bases, making it suitable for a wide

range of applications. Its performance is rated as "very good" in fine fragrances and "excellent"

in fabric conditioners, indicating its robustness and lasting power in these media.[3]
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Conclusion

While Myrcenol sulfone is cited as having a pleasant aroma, its primary and well-documented

role in the fragrance industry is as a synthetic intermediate for the production of Myrcenol.

There is a lack of publicly available, detailed data on the direct application of Myrcenol sulfone
as a fragrance ingredient. In contrast, Myrcenol is a widely used and well-characterized

fragrance material with a desirable fresh, floral, and citrusy scent profile. For researchers and

professionals in the fragrance industry, understanding the synthesis of Myrcenol via the sulfone

intermediate provides valuable insight into the production of this important aroma chemical.

The provided application notes and protocols for Myrcenol offer a practical guide for its

effective use in creating a diverse range of fragrance compositions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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